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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

In the realm of low-temperature research, establishing efficient thermal contact is paramount
for the accurate measurement and control of experimental parameters. Two materials, Apiezon
N grease and indium foil, have emerged as common choices for enhancing thermal
conductance at cryogenic temperatures. This guide provides a detailed comparison of their
performance, supported by experimental data, to aid researchers, scientists, and drug
development professionals in selecting the optimal thermal interface material for their specific

applications.

Performance Comparison

A key study conducted at the NASA Ames Research Center provides a direct comparison of
the thermal conductance of pressed metallic contacts augmented with either Apiezon N grease
or indium foil at liquid helium temperatures (1.6 - 6.0 K)[1]. The study highlights that while
indium has a higher bulk thermal conductivity, Apiezon N grease can offer superior
performance in practical applications by effectively filling micropores on contact surfaces and
maintaining its integrity through thermal cycling[2][3][4].

The thermal conductance of a joint is influenced by the type of metal, the applied force, and the
temperature. The following table summarizes the experimental data for copper contacts with a
0.8 um surface finish under an applied force of 670 Newtons[1].
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Thermal Conductance with Thermal Conductance with
Temperature (K)

Apiezon N (WIK) Indium Foil (W/K)
2.0 ~0.18 ~0.12
4.0 ~0.45 ~0.30
6.0 ~0.80 ~0.55

Note: The values are approximate and derived from graphical data presented in the NASA

study.

The data indicates that for copper contacts under these specific conditions, Apiezon N grease
provides a higher thermal conductance than indium foil across the tested temperature range.
This advantage is attributed to the grease's ability to create a larger effective contact area[5].
However, the relative performance can vary depending on the specific metals in contact and

the applied pressure[4].

Material Properties
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Property

Apiezon N Grease

Indium Foil

Thermal Conductivity

Lower bulk thermal
conductivity[3][4].

High thermal conductivity (86
W/mK)[2].

Application

Easy to apply and remove[6]
[7]. Fills voids and surface

imperfections effectively[2][4].

Requires careful cutting and
placement. Can be more
challenging to apply to

complex geometries.

Malleability at Cryogenic

Temperatures

Becomes solid at cryogenic

temperatures[6][7].

Remains soft and malleable
even at very low

temperatures|8].

Vacuum Compatibility

Excellent, with very low vapor

pressure[2].

Excellent, does not outgas.

Reusability

Typically reapplied for each

thermal cycle.

Can sometimes be reused, but
replacement is often

recommended.

Potential Issues

Can trap contaminants if not

handled carefully.

Can be prone to "creep" or

cold flow over time.

Experimental Protocols

The following are generalized experimental protocols for the application of Apiezon N grease

and indium foil to enhance cryogenic thermal contact, based on best practices and information

from various studies.

Apiezon N Grease Application Protocol

o Surface Preparation: Thoroughly clean the contact surfaces of all components to be joined.

Use appropriate solvents (e.g., isopropanol, acetone) to remove any oils, greases, or other

contaminants. Ensure the surfaces are dry before proceeding.

o Grease Application: Apply a thin, uniform layer of Apiezon N grease to one or both of the

contact surfaces. A small, clean spatula or a lint-free applicator can be used. The goal is to

apply just enough grease to fill the microscopic voids between the surfaces.
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e Assembly: Press the two surfaces together firmly. A slight twisting motion can help to evenly
distribute the grease and expel any trapped air bubbles.

o Clamping: Secure the assembly with the desired clamping force. It is crucial to apply a
significant force at room temperature to ensure a thin, uniform layer of grease, as it becomes
rigid at cryogenic temperatures[4].

o Cooldown: The assembly can then be cooled down to the target cryogenic temperature.

Indium Foil Application Protocol

o Surface Preparation: As with Apiezon N, meticulously clean the contact surfaces to ensure
they are free of any contaminants.

» Foil Preparation: Cut a piece of indium foil to the precise size and shape of the contact area.
The foil should be handled with clean tools to avoid contamination.

» Foil Placement: Carefully place the indium foil onto one of the contact surfaces. Ensure it lies
flat and without any wrinkles or folds.

o Assembly: Bring the second contact surface down onto the indium foil.

e Applying Pressure: Apply a firm and uniform pressure across the entire contact area. This
will cause the soft indium to flow and conform to the microscopic irregularities of the
surfaces, creating a good thermal bond[3]. A press or a well-controlled clamping mechanism
is recommended to ensure even pressure distribution.

o Cooldown: The assembly is now ready for cooling to cryogenic temperatures.

Logical Workflow for Material Selection

The choice between Apiezon N and indium foil depends on several factors. The following
diagram illustrates a logical workflow to guide the selection process.
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Start: Need for Cryogenic Thermal Contact

Are the contact surfaces irregular or complex?

Consider Apiezon N for its ability to fill voids

Is ease of application and removal a high priority?

Apiezon N is generally easier to apply and clean

Is the highest possible bulk thermal conductivity the primary concern?

Indium foil has higher intrinsic thermal conductivity

Will the joint be subjected to high and uniform pressure?

Select Apiezon N Indium performs well under high, uniform pressure

Select Indium Foil

Click to download full resolution via product page

Caption: Decision workflow for selecting a cryogenic thermal contact material.
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In conclusion, both Apiezon N grease and indium foil are effective materials for improving
thermal contact at cryogenic temperatures. The choice between them is not always
straightforward and depends on the specific requirements of the experiment, including the
geometry of the contact surfaces, the available clamping pressure, and the desired ease of
application. For applications with irregular surfaces or where ease of use is a priority, Apiezon
N is often a suitable choice. For situations where high, uniform pressure can be applied and
maximizing bulk thermal conductivity is critical, indium foil may be preferred. Careful
consideration of the experimental parameters and the properties of each material will lead to
the most effective thermal management in cryogenic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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